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Compound of Interest

Compound Name: D-Glutamic acid-13C5,15N

Cat. No.: B13857148 Get Quote

An In-depth Technical Guide to D-Glutamic acid-
13C5,15N
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, properties, and

applications of D-Glutamic acid-13C5,15N, an isotopically labeled amino acid crucial for

detailed metabolic and structural research. By replacing the naturally abundant isotopes with

heavy isotopes (five ¹³C atoms and one ¹⁵N atom), this compound allows for precise tracking

and quantification in complex biological systems using mass spectrometry (MS) and nuclear

magnetic resonance (NMR) spectroscopy.

Chemical Structure and Properties
D-Glutamic acid-13C5,15N is the D-enantiomer of glutamic acid where all five carbon atoms

are replaced with the carbon-13 isotope and the nitrogen atom is replaced with the nitrogen-15

isotope. This stable, non-radioactive labeling provides a distinct mass shift, making it an ideal

tracer for metabolic flux analysis and a reliable internal standard for quantitative studies.

The structure is as follows:

(Where all C atoms are ¹³C and the N atom is ¹⁵N)
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Quantitative Data Summary
The following table summarizes the key chemical and physical properties of D-Glutamic acid-
13C5,15N.

Property Value Source / Note

IUPAC Name

(2R)-2-

(¹⁵N)aminopentanedioic-

1,2,3,4,5-¹³C₅ acid

PubChem[1]

Molecular Formula ¹³C₅H₉¹⁵NO₄ Santa Cruz Biotechnology[2]

Molecular Weight 153.09 g/mol
Calculated based on isotopic

enrichment.[3]

Exact Mass 153.06696684 Da PubChem

CAS Number
6893-26-1 (Unlabeled D-

Glutamic acid)
Sigma-Aldrich[4]

Isotopic Enrichment
≥98 atom % ¹³C; ≥98 atom %

¹⁵N

Inferred from typical

specifications for the L-

enantiomer.[5]

Chemical Purity ≥95-99%

Inferred from typical

specifications for the L-

enantiomer and unlabeled D-

enantiomer.[3][4]

Appearance White to off-white solid/powder Sigma-Aldrich[4]

Melting Point ~200-202 °C (sublimates) Sigma-Aldrich[4]

Stereochemistry D-enantiomer N/A

Note: Specific commercial datasheets for D-Glutamic acid-13C5,15N are not readily available.

The data for isotopic enrichment and chemical purity are extrapolated from commercially

available L-Glutamic acid-13C5,15N, as these properties are expected to be consistent. The

Molecular Weight is calculated based on this isotopic composition. The CAS number and

melting point correspond to the unlabeled D-enantiomer.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b13857148?utm_src=pdf-body
https://www.benchchem.com/product/b13857148?utm_src=pdf-body
https://isotope.com/biochemical-pathways/l-glutamic-acid-13c5-d5-15n-cdnlm-6804-025
https://www.scbt.com/p/l-glutamic-acid-13c5-15n-1202063-56-6
https://www.omicronbio.com/products/index.html
https://isotope.com/biochemical-pathways/l-glutamic-acid-13c5-15n-cnlm-554-h-05
https://isotope.com/amino-acids/protected-amino-acids/l-glutamic-acid-n-fmoc-gamma-t-butyl-ester-13c5-15n-cnlm-4753-h-01
https://www.omicronbio.com/products/index.html
https://isotope.com/biochemical-pathways/l-glutamic-acid-13c5-15n-cnlm-554-h-05
https://isotope.com/biochemical-pathways/l-glutamic-acid-13c5-15n-cnlm-554-h-05
https://isotope.com/biochemical-pathways/l-glutamic-acid-13c5-15n-cnlm-554-h-05
https://www.benchchem.com/product/b13857148?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13857148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Key Biological Roles and Applications
While L-glutamate is a primary excitatory neurotransmitter in the mammalian central nervous

system, D-glutamic acid plays distinct and vital roles, particularly in the microbial world.[6][7] Its

primary applications stem from its incorporation into bacterial cell walls and its metabolism by

specific enzymes.

Bacterial Cell Wall Research: D-Glutamic acid is an essential component of peptidoglycan,

the macromolecule that forms the rigid cell wall of most bacteria.[4] Using D-Glutamic acid-
13C5,15N allows researchers to trace the synthesis, remodeling, and degradation of

peptidoglycan, providing critical insights for the development of novel antibiotics that target

these pathways.[8]

Metabolic Flux Analysis (MFA): In microorganisms, tracing the incorporation and conversion

of the ¹³C and ¹⁵N labels provides a quantitative map of metabolic pathways, identifying key

enzymatic steps and regulatory nodes.

D-Amino Acid Metabolism Studies: The enzyme D-amino acid oxidase (DAAO), found in

organisms from microbes to mammals, specifically catalyzes the oxidative deamination of D-

amino acids.[2] D-Glutamic acid-13C5,15N can be used as a substrate to study the kinetics,

mechanism, and physiological role of DAAO, which is implicated in various neurological

processes.[5]

Internal Standard for Quantitation: Due to its identical chemical behavior and distinct mass, it

serves as an ideal internal standard for accurately quantifying unlabeled D-glutamic acid in

complex biological samples by LC-MS/MS.

Mandatory Visualizations
The following diagrams illustrate key workflows and metabolic pathways involving D-Glutamic

acid.
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Experimental Workflow for Tracer Analysis

Sample Preparation

Analysis

Results

Bacterial Culture
(e.g., E. coli)

Introduce D-Glutamic acid-13C5,15N
as a tracer

Incubation & Growth

Metabolite Extraction
(Quenching & Lysis)

Sample Derivatization
(Optional, for GC-MS)

LC-MS/MS or GC-MS Analysis NMR Spectroscopy
(13C, 15N Experiments)

Data Processing

Quantification of
Labeled Metabolites

Metabolic Flux
Calculation

Pathway Mapping

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13857148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


D-Glutamate in Peptidoglycan Synthesis

L-Glutamic acid

Glutamate Racemase
(MurI)

D-Glutamic acid-13C5,15N

MurD Ligase

UDP-MurNAc-L-Ala

ADP + Pi UDP-MurNAc-L-Ala-D-Glu

ATP

Incorporation into
Peptidoglycan
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Catabolism of D-Glutamate

D-Glutamic acid-13C5,15N

D-Amino Acid Oxidase
(DAAO)

H₂O₂
Imino Acid

(Intermediate)

O₂

H₂O
(Spontaneous

hydrolysis)

α-Ketoglutarate-¹³C₅ Ammonia-¹⁵N

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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